Cas no 1167056-69-0 (5-Methyl-1H-indole-6-carbonitrile)

• Product Name: 5-Methyl-1H-indole-6-carbonitrile
• CAS No: 1167056-69-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD12405186
• CID: 2354894
• PubChem ID: 53399636
• Update Time: 2025-10-29

5-Methyl-1H-indole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-indole-6-carbonitrile
• 6-Cyano-5-methyl-1H-indole
• 6-Cyano-5-methyl 1H-indole
• SB15225
• FCH1185235
• AK203730
• DB-090962
• 1167056-69-0
• PS-16879
• 1H-Indole-6-carbonitrile, 5-methyl-
• I11162
• CS-0339148
• SCHEMBL17429714
• 5-Methyl-1H-indole-6-carbonitrile

• MDL： MFCD12405186
• Inchi： 1S/C10H8N2/c1-7-4-8-2-3-12-10(8)5-9(7)6-11/h2-5,12H,1H3
• InChI Key： IIURRQNBSJFQBS-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C(C)C(C#N)=CC1=2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 2.1

Additional information on 5-Methyl-1H-indole-6-carbonitrile

5-Methyl-1H-indole-6-carbonitrile (CAS No. 1167056-69-0): A Versatile Building Block in Pharmaceutical and Material Science

The compound 5-Methyl-1H-indole-6-carbonitrile (CAS No. 1167056-69-0) is a highly specialized indole derivative that has garnered significant attention in both pharmaceutical research and advanced material science. With its unique molecular structure featuring a methyl group at the 5-position and a nitrile functional group at the 6-position, this compound serves as a critical intermediate in the synthesis of bioactive molecules and functional materials. Its CAS No. 1167056-69-0 is frequently searched in chemical databases, reflecting its growing importance in industrial and academic applications.

In recent years, the demand for indole-based compounds like 5-Methyl-1H-indole-6-carbonitrile has surged due to their role in developing novel kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in drug discovery. The nitrile group in this compound also makes it a valuable precursor for click chemistry reactions, which are widely used in bioconjugation and polymer science. These attributes align with current trends in green chemistry and sustainable synthesis, as the compound can be functionalized with minimal waste generation.

From a structural perspective, 5-Methyl-1H-indole-6-carbonitrile exhibits remarkable stability under various reaction conditions, making it ideal for multistep synthetic routes. Its methyl-indole core is a common motif in natural products, which explains its prevalence in studies targeting cancer therapeutics and neuroprotective agents. Online searches often link this compound to questions like *"How to synthesize 5-Methyl-1H-indole-6-carbonitrile?"* or *"What are the applications of nitrile-containing indoles?"*, highlighting its relevance to synthetic chemists and pharmacologists.

Beyond pharmaceuticals, CAS No. 1167056-69-0 is explored in organic electronics for its electron-withdrawing properties. The nitrile moiety enhances charge transport in conjugated systems, a feature leveraged in designing OLEDs and sensors. This dual utility in life sciences and materials engineering underscores its interdisciplinary appeal. Notably, patents involving this compound often cite its use in photovoltaic devices, tapping into the global push for renewable energy solutions.

Quality control of 5-Methyl-1H-indole-6-carbonitrile is another focal point, with analytical methods like HPLC and NMR ensuring high purity for research. Suppliers frequently list it under keywords such as *"high-purity indole derivatives"* or *"custom nitrile intermediates,"* catering to niche markets. As regulatory frameworks evolve, the compound’s non-hazardous profile (when handled properly) positions it favorably compared to more restricted alternatives.

In summary, 5-Methyl-1H-indole-6-carbonitrile (CAS No. 1167056-69-0) bridges cutting-edge science and industrial innovation. Its adaptability across domains—from drug design to energy materials—makes it a staple in modern chemistry. Future research may unlock further applications, particularly in targeted drug delivery and smart materials, ensuring its continued prominence in scientific literature and commercial catalogs.